Cas no 4439-02-5 (3,4-Methylenedioxyphenylacetonitrile)

• Product Name: 3,4-Methylenedioxyphenylacetonitrile
• CAS No: 4439-02-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00005835
• CID: 45060
• PubChem ID: 78178
• Update Time: 2025-10-28

3,4-Methylenedioxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d][1,3]dioxol-5-yl)acetonitrile
• Homopiperonylnitrile
• 1,3-Benzodioxole-5-acetonitrile
• (1,3-Benzodioxol-5-yl)acetonitrile~3,4-(Methylenedioxy)benzyl cyanide~Piperonyl cyanide
• 3,4-Methylenedioxyphenylacetonitrile
• 3,4-(Methylenedioxy)phenylacetonitrile
• 2-(1,3-benzodioxol-5-yl)acetonitrile
• Homopiperonylonitrile
• 3,4-Methylenedioxybenzyl Cyanide
• 2-(2H-1,3-benzodioxol-5-yl)acetonitrile
• 1,3-Benzodioxol-5-ylacetonitrile
• ZQPBOYASBNAXOZ-UHFFFAOYSA-N
• 3,4-methylenedioxybenzylcyanide
• EINECS 224-655-9
• 3,4-Methylene Dioxyphenyl Nitrile
• A851331
• NS00031423
• L55KXL9MTL
• benzo[1,3]dioxol-5-yl-acetonitrile
• 5-Cyanomethyl-1,3-benzodioxole
• FT-0614405
• CK1017
• 3,4-methylenedioxyphenylacetonitile
• 2-(1,3-dioxaindan-5-yl)acetonitrile
• SY031615
• 3,4-METHYLENEDIOXYBENZENEACETONITRIL
• 2-(3,4-Methylenedioxyphenyl)acetonitrile
• (Benzo[1,3]dioxol-5-yl)acetonitrile
• DTXSID50196149
• 2-(1,3-benzodioxol-5-yl)-acetonitrile
• MFCD00005835
• AI3-21056
• FT-0682041
• [3,4-(methylenedioxy)phenyl]acetonitrile
• FS-1043
• Z234894070
• piperonyl cyanide
• 4439-02-5
• benzo[1,3]dioxole-5-acetonitrile
• Peperacetonitrile
• Piperonylacetonitrile
• 3,4-(Methylenedioxy)phenylacetonitrile, 99%
• M1923
• Benzodioxole-5-acetonitrile
• 927-38-8
• (Benzodioxol-5-yl)acetonitrile
• CS-0033767
• 1,3-Benzodioxol-5-ylacetonitrile #
• Q63396566
• AKOS001359218
• EN300-26831
• SCHEMBL141712
• 443-92-5
• DB-021962

• MDL： MFCD00005835
• Inchi： 1S/C9H7NO2/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5H,3,6H2
• InChI Key： ZQPBOYASBNAXOZ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(CC#N)=CC1=2
• BRN： 7739

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: White solid
• Density: {"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 140°C/5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: {"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• Water Partition Coefficient: Insoluble in water.
• PSA: 42.25000
• LogP: 1.48138
• Sensitiveness: {"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• Solubility: Uncertain

3,4-Methylenedioxyphenylacetonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S36/37
• Hazardous Material Identification：
• Storage Condition：{"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,4-Methylenedioxyphenylacetonitrile

Comprehensive Overview of 3,4-Methylenedioxyphenylacetonitrile (CAS No. 4439-02-5): Properties, Applications, and Industry Insights

3,4-Methylenedioxyphenylacetonitrile (CAS No. 4439-02-5), often abbreviated as MDPA, is a specialized organic compound with a molecular structure featuring a phenylacetonitrile core substituted with a methylenedioxy group. This unique configuration grants it distinct chemical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and fragrance industries. The compound's nitrile functional group enhances its reactivity, enabling diverse synthetic applications. Researchers and manufacturers prioritize high-purity MDPA for precision-driven processes, particularly in the synthesis of complex molecules.

In recent years, the demand for 3,4-Methylenedioxyphenylacetonitrile has surged due to its role in developing bioactive compounds and flavor enhancers. A trending topic in organic chemistry circles revolves around optimizing green synthesis routes for such intermediates, aligning with global sustainability goals. Searches for "eco-friendly nitrile synthesis" or "MDPA derivatives in drug discovery" reflect growing interest in minimizing environmental impact while maintaining efficiency. Notably, CAS No. 4439-02-5 is frequently referenced in patents related to heterocyclic compound development, underscoring its industrial relevance.

The physicochemical profile of 3,4-Methylenedioxyphenylacetonitrile includes a molecular weight of 161.16 g/mol and a characteristic aromatic odor. Its stability under controlled conditions makes it suitable for multi-step organic reactions, though proper storage in anhydrous environments is critical to prevent hydrolysis of the nitrile group. Analytical techniques like HPLC and GC-MS are commonly employed to verify purity, with industry benchmarks often exceeding 98%. Discussions on platforms like ResearchGate frequently highlight "MDPA crystallization methods" as a key challenge, pointing to opportunities for process innovation.

From a commercial perspective, suppliers of CAS No. 4439-02-5 emphasize compliance with REACH and ISO certification standards. The compound's pricing fluctuates based on benzaldehyde derivative market trends, a connection explored in recent chemical economics reports. Interestingly, Google Trends data shows increased queries for "buy 3,4-Methylenedioxyphenylacetonitrile in bulk" from emerging pharmaceutical hubs in Asia, signaling shifting supply chain dynamics. Regulatory databases confirm its approval for use in non-food applications across major jurisdictions, with stringent documentation requirements.

Innovative applications of MDPA are emerging in material science, particularly in designing photoactive polymers. Peer-reviewed studies demonstrate its utility as a precursor for electroluminescent materials, attracting attention from OLED technology developers. Meanwhile, the flavor and fragrance sector leverages its structural similarity to natural phenylpropanoids for creating novel aroma compounds. Such multidisciplinary uses position 4439-02-5 as a compound of continuing scientific interest, with over 200 citations in Scirus-indexed literature since 2020.

Quality control protocols for 3,4-Methylenedioxyphenylacetonitrile typically involve spectroscopic fingerprinting and residual solvent analysis. Industry forums frequently address "MDPA stability under refrigeration" as a storage consideration, while safety data sheets emphasize standard organic lab precautions. The compound's low aquatic toxicity profile, as per OECD 202 testing guidelines, contributes to its preference over halogenated alternatives in environmentally conscious formulations.

Future research directions for CAS No. 4439-02-5 may explore its potential in catalytic asymmetric synthesis, building upon recent advances in chiral auxiliaries. The compound's electron-rich aromatic system shows promise for metal-organic framework (MOF) functionalization, an area gaining traction in nanotechnology publications. As synthetic biology evolves, engineered enzymes capable of MDPA biotransformation could unlock sustainable production pathways, addressing current limitations in traditional chemical manufacturing.